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Compound of Interest

Compound Name: Prostaphlin

Cat. No.: B1235473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-resistance between Prostaphlin
(oxacillin) and other beta-lactam antibiotics, with a focus on Staphylococcus aureus. The

information presented is supported by experimental data and detailed methodologies to assist

in research and development efforts aimed at combating antimicrobial resistance.

Cross-Resistance Data
The primary mechanism of resistance to oxacillin in Staphylococcus aureus is the acquisition of

the mecA gene, which encodes for a modified penicillin-binding protein, PBP2a.[1][2] This

protein has a low affinity for most beta-lactam antibiotics, leading to broad cross-resistance.[1]

[3] The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

oxacillin and other beta-lactams against representative strains of methicillin-susceptible S.

aureus (MSSA) and methicillin-resistant S. aureus (MRSA).
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Antibiotic Class
MSSA (ATCC
29213) MIC
(µg/mL)

MRSA (ATCC
43300) MIC
(µg/mL)

General Cross-
Resistance
Profile in
MRSA

Prostaphlin

(Oxacillin)

Penicillinase-

resistant

Penicillin

≤0.25 - 0.5[4] >4[4]

High-level

resistance is the

defining

characteristic.

Ampicillin Aminopenicillin ≤0.25 >32

High-level cross-

resistance is

consistently

observed.

Cefazolin
1st Gen.

Cephalosporin
≤1 >16

Generally high-

level cross-

resistance.

Cefoxitin
2nd Gen.

Cephalosporin
1 - 4[4] >4[4]

Often used as a

surrogate marker

for mecA-

mediated

resistance.[5]

Ceftriaxone
3rd Gen.

Cephalosporin
≤1 >64

High-level cross-

resistance is

typical.

Ceftaroline
5th Gen.

Cephalosporin
≤0.5 0.25 - 1

Exception to the

general rule;

often retains

activity against

MRSA.[3]

Imipenem Carbapenem ≤0.06 >16

High-level cross-

resistance is

common.

Meropenem Carbapenem ≤0.12 >16 Similar to

imipenem, high-
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level cross-

resistance is

expected.

Note: MIC values can vary between studies and specific strains. The data presented here are

representative values for commonly used quality control strains.

Experimental Protocols
The determination of cross-resistance is primarily achieved through antimicrobial susceptibility

testing (AST). The broth microdilution method is a standard procedure for determining the

Minimum Inhibitory Concentration (MIC) of an antibiotic against a specific bacterium.

Broth Microdilution Method for MIC Determination (CLSI
Guideline)
This protocol is based on the guidelines provided by the Clinical and Laboratory Standards

Institute (CLSI).[6]

1. Preparation of Materials:

Bacterial Culture: A pure, overnight culture of the Staphylococcus aureus strain to be tested,
grown on a suitable agar medium (e.g., Tryptic Soy Agar).
Antimicrobial Stock Solutions: Prepare stock solutions of each beta-lactam antibiotic at a
high concentration in a suitable solvent. Sterilize by filtration.
Broth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium.
96-Well Microtiter Plates: Sterile, U-bottomed plates.

2. Inoculum Preparation:

Select several colonies from the fresh agar plate and suspend them in sterile saline or broth.
Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1-2 x 10⁸ CFU/mL.
Dilute this standardized suspension in CAMHB to achieve a final inoculum density of
approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of Antibiotic Dilutions:
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Perform serial two-fold dilutions of each antibiotic in CAMHB directly in the 96-well plates.
The typical final volume in each well is 100 µL.
The range of concentrations should encompass the expected MIC of the organism.
Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

4. Inoculation and Incubation:

Inoculate each well (except the sterility control) with the prepared bacterial suspension.
Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of
the organism. Growth is typically observed as turbidity or a pellet at the bottom of the well.
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Caption: Workflow for determining cross-resistance using broth microdilution.
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Caption: Simplified signaling pathway for mecA-mediated resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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